Cas no 1211583-86-6 (3-Bromo-5-cyclopropylbenzoic acid)

• Product Name: 3-Bromo-5-cyclopropylbenzoic acid
• CAS No: 1211583-86-6
• MF: C₁₀H₉BrO₂
• MW: 241.081262350082
• CID: 5177190
• PubChem ID: 130118940
• Update Time: 2026-03-05

3-Bromo-5-cyclopropylbenzoic acid Chemical and Physical Properties

Names and Identifiers

• 3-BROMO-5-CYCLOPROPYLBENZOIC ACID
• 3-BROMO-5-CYCLOPROPYLBENZOICACID
• 3-Bromo-5-cyclopropylbenzoic acid

• Inchi： 1S/C10H9BrO2/c11-9-4-7(6-1-2-6)3-8(5-9)10(12)13/h3-6H,1-2H2,(H,12,13)
• InChI Key： PUFAVKBXMNTWOV-UHFFFAOYSA-N
• SMILES： BrC1C=C(C(=O)O)C=C(C=1)C1CC1

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 213
• XLogP3: 3
• Topological Polar Surface Area: 37.3

Additional information on 3-Bromo-5-cyclopropylbenzoic acid

Professional Introduction to 3-Bromo-5-cyclopropylbenzoic acid (CAS No: 1211583-86-6)

3-Bromo-5-cyclopropylbenzoic acid is a specialized organic compound that has garnered significant attention in the field of pharmaceutical and medicinal chemistry due to its unique structural features and potential biological activities. With the CAS number 1211583-86-6, this compound represents a promising scaffold for further chemical modifications and drug discovery efforts. The presence of both bromine and cyclopropyl substituents on the benzoic acid core imparts distinct electronic and steric properties, making it a valuable intermediate in synthetic chemistry and a candidate for exploring novel therapeutic mechanisms.

The benzoic acid moiety is a well-documented pharmacophore in medicinal chemistry, known for its role in various biological processes and its ability to interact with biological targets. The introduction of a bromine atom at the 3-position enhances the electrophilicity of the aromatic ring, facilitating further functionalization through cross-coupling reactions such as Suzuki-Miyaura or Buchwald-Hartwig couplings. These reactions are pivotal in constructing complex molecular architectures, which are often essential for achieving high affinity and selectivity in drug design.

The cyclopropyl group at the 5-position adds another layer of complexity to the molecule. Cyclopropyl groups are known to influence both the conformational flexibility and binding properties of a molecule. In particular, they can introduce rigidity, which may be beneficial in optimizing binding interactions with biological targets. This structural feature has been exploited in various drug candidates to improve metabolic stability and reduce off-target effects. The combination of these two substituents on the benzoic acid core makes 3-Bromo-5-cyclopropylbenzoic acid a versatile building block for medicinal chemists.

Recent advancements in computational chemistry have enabled more efficient virtual screening and molecular docking studies, allowing researchers to predict potential binding modes of small molecules with biological targets. In this context, 3-Bromo-5-cyclopropylbenzoic acid has been investigated for its interactions with enzymes and receptors relevant to inflammatory diseases, cancer, and neurological disorders. Preliminary computational studies suggest that this compound may exhibit inhibitory activity against certain kinases and transcription factors, which are key players in disease pathogenesis.

In vitro pharmacological studies have begun to explore the biological profile of 3-Bromo-5-cyclopropylbenzoic acid. Initial assays have shown promising results in modulating pathways associated with pain perception and immune responses. The bromine substituent is particularly interesting as it can serve as a handle for further derivatization, allowing chemists to fine-tune the pharmacological properties of the molecule. For instance, replacing the bromine atom with other halogens or introducing nitrogen-containing heterocycles could lead to novel analogs with enhanced potency or selectivity.

The synthesis of 3-Bromo-5-cyclopropylbenzoic acid presents an intriguing challenge due to the need to introduce both substituents on the aromatic ring while maintaining regioselectivity. Traditional synthetic routes involve multi-step sequences that often require careful optimization to achieve high yields and purity. However, recent methodological developments have enabled more streamlined approaches, leveraging transition metal catalysis and novel reaction conditions to facilitate efficient synthesis.

One particularly innovative approach involves the use of directed ortho-metalation strategies, where lithium or Grignard reagents are employed to selectively functionalize specific positions on the aromatic ring. This method has been successfully applied to introduce both bromine and cyclopropyl groups in a controlled manner, providing access to 3-Bromo-5-cyclopropylbenzoic acid with high fidelity. Such advances in synthetic methodology are crucial for enabling rapid exploration of chemical space in drug discovery.

The potential applications of 3-Bromo-5-cyclopropylbenzoic acid extend beyond academic research into industrial settings. Pharmaceutical companies are increasingly interested in developing libraries of structurally diverse compounds for high-throughput screening (HTS) campaigns. The unique combination of substituents in this molecule makes it an attractive candidate for inclusion in such libraries, where it could reveal new leads for therapeutic intervention.

Furthermore, the growing interest in green chemistry principles has prompted researchers to explore sustainable synthetic routes for compounds like 3-Bromo-5-cyclopropylbenzoic acid. Catalytic methods that minimize waste and energy consumption are being prioritized, reflecting a broader shift toward environmentally responsible chemical synthesis. Such efforts not only align with regulatory pressures but also contribute to cost-effective production processes.

As our understanding of biological systems continues to evolve, so too does our ability to rationally design molecules that interact with them. The case of 3-Bromo-5-cyclopropylbenzoic acid exemplifies how structural modifications can lead to novel pharmacological effects, highlighting the importance of interdisciplinary collaboration between chemists, biologists, and pharmacologists. Future research will likely focus on elucidating the detailed mechanism of action of this compound and its derivatives, paving the way for new therapeutic strategies.

In conclusion,3-Bromo-5-cyclopropylbenzoic acid (CAS No: 1211583-86-6) represents a fascinating compound with significant potential in pharmaceutical research. Its unique structural features offer opportunities for innovation in drug design, while recent advances in synthetic chemistry and computational methods provide powerful tools for exploring its biological activity. As research progresses, this molecule is poised to contribute valuable insights into disease mechanisms and therapeutic interventions.